3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoic acid hydrochloride

Specification

• CAS No.: 2044702-29-4
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72
• IUPAC Name: 2-amino-3-(6-pyridin-2-ylpyridin-3-yl)propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C13H13N3O2.ClH/c14-10(13(17)18)7-9-4-5-12(16-8-9)11-3-1-2-6-15-11;/h1-6,8,10H,7,14H2,(H,17,18);1H
• Standard InChI Key: YGFVUABWQMQJDI-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=NC=C(C=C2)CC(C(=O)O)N.Cl

Introduction

3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoic acid hydrochloride is a complex organic compound with a molecular formula of C13H14ClN3O2 and a molecular weight of 279.72 g/mol. This compound is of interest due to its unique structure, which includes a bipyridine moiety linked to an amino acid backbone. The presence of the bipyridine group suggests potential applications in coordination chemistry and biological systems, given the versatility of bipyridine derivatives in forming complexes with metals and their role in various biochemical processes.

2.3. Safety and Handling

The compound is classified with a GHS warning symbol, indicating potential hazards. The hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements advise against inhalation (P261), and in case of contact with skin or eyes, washing with water is recommended (P305+P351+P338).

Synthesis and Preparation

While specific synthesis methods for 3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoic acid hydrochloride are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses starting from bipyridine derivatives. These processes typically include reactions such as alkylation, amination, and carboxylation to introduce the necessary functional groups.

Potential Applications

Bipyridine derivatives are known for their ability to form complexes with transition metals, which can have applications in catalysis, sensing, and biological systems. The incorporation of an amino acid moiety could enhance the compound's solubility in aqueous environments and potentially facilitate interactions with biological molecules.